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Compound of Interest

Compound Name: Oxytetracycline-d6

Cat. No.: B15554025 Get Quote

In-Depth Technical Guide: Oxytetracycline-d6
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Oxytetracycline-d6, a deuterated

analog of the broad-spectrum antibiotic Oxytetracycline. The document details its chemical

properties, its critical role in analytical methodologies, and the fundamental mechanism of

action of its parent compound.

Core Compound Data: Oxytetracycline-d6
Oxytetracycline-d6 is a stable, isotopically labeled form of Oxytetracycline, primarily utilized

as an internal standard in quantitative analytical studies. The incorporation of six deuterium

atoms results in a distinct mass shift, allowing for precise differentiation from the unlabeled

analyte in mass spectrometry-based assays, without altering its chemical behavior during

sample preparation and chromatographic separation.

Below is a summary of its key quantitative data.
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Property Value Citation(s)

Chemical Name

(4S,4aR,5S,5aR,6S,12aS)-4-

(bis(methyl-

d3)amino)-3,5,6,10,12,12a-

hexahydroxy-6-methyl-1,11-

dioxo-1,4,4a,5,5a,6,11,12a-

octahydrotetracene-2-

carboxamide

[1][2]

Molecular Formula C₂₂H₁₈D₆N₂O₉ [3][4]

Molecular Weight 466.48 g/mol [3]

CAS Number Not Available (NA)

Parent Compound CAS 79-57-2 (Oxytetracycline)

HCl Salt CAS (Unlabeled)
2058-46-0 (Oxytetracycline

HCl)

Application in Experimental Protocols
The primary application of Oxytetracycline-d6 is as an internal standard (IS) for the accurate

quantification of Oxytetracycline in complex biological matrices, such as plasma, urine, and

tissue. Its use is crucial for correcting variations in sample extraction, processing, and

instrument response. Below is a representative experimental protocol for the analysis of

Oxytetracycline using Liquid Chromatography with tandem mass spectrometry (LC-MS/MS), a

common application for this deuterated standard.

Experimental Protocol: Quantification of Oxytetracycline
in Plasma by LC-MS/MS
1. Objective: To accurately determine the concentration of Oxytetracycline in bull plasma using

a validated LC-MS/MS method with an appropriate internal standard. While some methods use

a structurally similar compound like demeclocycline, Oxytetracycline-d6 is the ideal internal

standard for this purpose.

2. Materials and Reagents:
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Oxytetracycline analytical standard

Oxytetracycline-d6 (Internal Standard)

Trichloroacetic acid (TCA), 10% aqueous solution

Methanol (HPLC grade)

Formic acid (LC-MS grade)

Ultrapure water

Control bull plasma (drug-free)

3. Standard and Sample Preparation:

Stock Solutions (1 mg/mL): Prepare separate stock solutions of Oxytetracycline and

Oxytetracycline-d6 in methanol.

Working Solutions: Create a series of Oxytetracycline working solutions by serial dilution of

the stock solution for calibration curves and quality control (QC) samples. Prepare a working

solution of Oxytetracycline-d6 (e.g., 1 µg/mL).

Sample Preparation (Protein Precipitation):

Aliquot 100 µL of plasma sample, calibrator, or QC into a microcentrifuge tube.

Add 10 µL of the Oxytetracycline-d6 working solution (Internal Standard).

Add 200 µL of 10% TCA solution to precipitate proteins.

Vortex for 1 minute.

Centrifuge at 14,000 x g for 10 minutes.

Transfer the supernatant to an HPLC vial for analysis.

4. LC-MS/MS Conditions:
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LC System: UHPLC system

Column: C18 reversed-phase column (e.g., BEH C18, 1.7 µm, 2.1 x 50 mm)

Mobile Phase A: 0.1% Formic Acid in Water

Mobile Phase B: 0.1% Formic Acid in Methanol

Gradient Elution: A suitable gradient to separate the analyte from matrix components (e.g.,

5% B to 95% B over 3 minutes).

Flow Rate: 0.4 mL/min

Injection Volume: 5 µL

Mass Spectrometer: Triple quadrupole mass spectrometer with a positive electrospray

ionization (ESI+) source.

Detection Mode: Multiple Reaction Monitoring (MRM)

MRM Transitions:

Oxytetracycline: 461.1 → 426.1 (Quantifier), 461.1 → 443.1 (Qualifier)

Oxytetracycline-d6: 467.1 → 432.1 (Quantifier)

5. Data Analysis:

Quantification is performed by calculating the peak area ratio of the Oxytetracycline

quantifier ion to the Oxytetracycline-d6 quantifier ion.

A calibration curve is constructed by plotting the peak area ratios against the known

concentrations of the calibrators. The concentration of unknown samples is determined from

this curve.
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Sample Preparation

LC-MS/MS Analysis

Quantification

Plasma Sample (100 µL)

Add Internal Standard
(Oxytetracycline-d6)

Add Protein Precipitant
(10% TCA)

Vortex (1 min)

Centrifuge (14,000 x g)

Collect Supernatant

UHPLC Separation
(C18 Column)

Mass Spectrometry
(ESI+, MRM Mode)

Data Acquisition
(Peak Area Ratio)

Calibration Curve Generation

Determine Analyte Concentration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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